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Compound of Interest

Compound Name: L-Cysteine, S-(2-nitrophenyl)-

CAS No.: 60115-45-9

Cat. No.: B1593518

Get Quote

This guide provides essential safety protocols and operational directives for the handling and

disposal of S-(2-nitrophenyl)-L-cysteine. As a research chemical, the full toxicological profile of

this compound may not be extensively documented. Therefore, this document synthesizes

established safety data for the parent compound, L-cysteine, with the known hazards of

nitroaromatic compounds to provide a conservative and robust framework for ensuring

laboratory safety. This approach is critical for protecting researchers, scientists, and drug

development professionals who may work with this substance.

Hazard Assessment: A Synthesis of Known Risks
S-(2-nitrophenyl)-L-cysteine integrates an amino acid scaffold with a nitroaromatic functional

group. This combination necessitates a cautious approach, assuming the hazards of both

components are present.

L-Cysteine Moiety: L-cysteine itself is generally considered to have low toxicity, though it can

be harmful if swallowed in large quantities and may cause minor skin and eye irritation.[1]

S-(2-nitrophenyl) Group: The introduction of the 2-nitrophenyl group significantly elevates the

potential hazard profile. Nitroaromatic compounds are a class of chemicals with well-
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documented toxic effects.[2][3][4] The primary concerns associated with this functional group

include:

Toxicity: Nitroaromatic compounds can be toxic if inhaled, ingested, or absorbed through

the skin.[5][6] A significant risk is the potential to cause methemoglobinemia, a condition

where the blood's ability to carry oxygen is reduced, leading to symptoms like headache,

dizziness, and cyanosis (blue discoloration of the skin).[5]

Irritation: These compounds can be severe irritants to the skin, eyes, and respiratory tract.

[5][7]

Mutagenicity and Carcinogenicity: Several nitroaromatic compounds are recognized as

potential mutagens and are "reasonably anticipated to be a human carcinogen".[8]

Reactivity: Aromatic nitro compounds can be flammable and may have explosive

tendencies, particularly in the presence of multiple nitro groups or when heated with

caustic materials.[6]

Given the absence of specific toxicological data for S-(2-nitrophenyl)-L-cysteine, it is imperative

to handle it as a potentially hazardous substance, adopting the safety precautions applicable to

toxic and irritant nitroaromatic compounds.[9][10][11]

Personal Protective Equipment (PPE): Your First Line of
Defense
A comprehensive PPE strategy is mandatory to prevent exposure through all potential routes:

dermal, ocular, and inhalation. The following table outlines the minimum required PPE, with

explanations rooted in the compound's hazard profile.
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PPE Category Recommended Equipment Rationale for Use

Eye Protection

Chemical safety goggles with

side shields or a full-face

shield.

Protects against splashes of

solutions containing the

compound and from contact

with the fine powder, which

can cause severe eye irritation.

[5][7]

Hand Protection
Chemically resistant nitrile or

neoprene gloves.

Provides a barrier against skin

absorption, a primary route of

exposure for nitroaromatic

compounds.[5][9] It is crucial to

use proper glove removal

techniques to avoid

contaminating the skin.

Body Protection

A long-sleeved laboratory coat.

A chemically resistant apron is

recommended for larger

quantities or when there is a

significant splash risk.

Prevents contamination of

personal clothing and

minimizes skin contact.

Respiratory Protection
To be used in a certified

chemical fume hood.

A fume hood is the primary

engineering control to prevent

inhalation of the powder or any

potential vapors.[9][10] If work

outside a fume hood is

unavoidable, a risk

assessment must be

performed by an

environmental health and

safety (EHS) professional to

determine the appropriate

respiratory protection.

Operational Plan: From Receipt to Use
A systematic workflow ensures that safety is integrated at every step of the handling process.
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Workflow for Safe Handling of S-(2-nitrophenyl)-L-cysteine

Preparation

Handling

Post-Handling

Receipt of Compound

Store in a cool, dry, well-ventilated area away from incompatible materials.

Establish a designated work area in a chemical fume hood.

Don all required PPE.

Carefully weigh the solid compound in the fume hood.

Dissolve in the desired solvent within the fume hood.

Decontaminate all surfaces and equipment.

Properly doff and dispose of gloves and any other contaminated single-use PPE.

Segregate all hazardous waste.
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Disposal Plan for S-(2-nitrophenyl)-L-cysteine Waste

Waste Generation

Waste Collection

Contaminated gloves, weigh paper, etc.

Sealable, labeled hazardous waste bag or container.

Unused solutions, reaction mixtures, rinsing water.

Sealable, labeled hazardous waste container for organic or aqueous waste.

Contaminated needles, etc.

Puncture-proof, labeled sharps container.

EHS Pickup for Final Disposal

Arrange for pickup by EHS. Arrange for pickup by EHS. Arrange for pickup by EHS.

Click to download full resolution via product page

Caption: Waste stream management for S-(2-nitrophenyl)-L-cysteine.

Disposal Protocol:

Segregation: Do not dispose of any waste containing this compound in the regular trash or

down the drain. [12]All waste streams must be segregated as hazardous.

Solid Waste: Collect all contaminated solid waste, such as gloves, weigh paper, and paper

towels, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste, including unused solutions and the first rinse of any

glassware, in a compatible, sealed, and clearly labeled hazardous waste container.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name: "S-(2-nitrophenyl)-L-cysteine".

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department. Nitroaromatic compounds often require

incineration at a licensed facility. [13] By adhering to these stringent safety and handling
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protocols, you can mitigate the risks associated with S-(2-nitrophenyl)-L-cysteine and ensure

a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-for-handling-s-2-nitrophenyl-l-cysteine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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